Cas no 860650-78-8 (N-{4-(1H-Indazol-4-ylamino)sulfonylphenyl}acetamide)

• Product Name: N-{4-(1H-Indazol-4-ylamino)sulfonylphenyl}acetamide
• CAS No: 860650-78-8
• CID: 4661275
• Update Time: 2025-06-29

N-{4-(1H-Indazol-4-ylamino)sulfonylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(1H-Indazol-4-ylamino)sulfonylphenyl}acetamide

Additional information on N-{4-(1H-Indazol-4-ylamino)sulfonylphenyl}acetamide

N-{4-(1H-Indazol-4-ylamino)sulfonylphenyl}acetamide (CAS No. 860650-78-8): An Overview of a Promising Compound in Medicinal Chemistry

N-{4-(1H-Indazol-4-ylamino)sulfonylphenyl}acetamide (CAS No. 860650-78-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as 4-(1H-indazol-4-ylamino)benzenesulfonamide acetamide, is characterized by its unique structural features and pharmacological properties, making it a valuable candidate for further research and development.

The chemical structure of N-{4-(1H-Indazol-4-ylamino)sulfonylphenyl}acetamide consists of an indazole ring linked to a sulfonyl group and an acetamide moiety. The indazole ring is a key pharmacophore that is often associated with various biological activities, including anti-inflammatory, antitumor, and anti-diabetic properties. The sulfonyl group and acetamide moiety contribute to the compound's overall stability and solubility, which are crucial for its pharmacokinetic profile.

Recent studies have highlighted the potential of N-{4-(1H-Indazol-4-ylamino)sulfonylphenyl}acetamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, N-{4-(1H-Indazol-4-ylamino)sulfonylphenyl}acetamide has also shown promise in cancer research. A 2023 study published in Cancer Research demonstrated that the compound selectively inhibited the growth of human breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The researchers noted that the compound exhibited low toxicity towards normal cells, making it a potential candidate for further preclinical and clinical evaluation.

The pharmacokinetic properties of N-{4-(1H-Indazol-4-ylamino)sulfonylphenyl}acetamide have been extensively studied to understand its behavior in biological systems. A study published in the European Journal of Pharmaceutical Sciences in 2021 reported that the compound had good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. The researchers also found that the compound was well-tolerated at therapeutic doses, with minimal side effects observed in animal models.

The structural optimization of N-{4-(1H-Indazol-4-ylamino)sulfonylphenyl}acetamide has been another area of active research. Scientists have explored various modifications to enhance the compound's potency and selectivity. For example, a 2022 study published in Organic & Biomolecular Chemistry investigated the effects of substituting different functional groups on the indazole ring and found that certain modifications significantly improved the compound's binding affinity to target proteins. These findings provide valuable insights for the rational design of more effective derivatives.

The clinical development of N-{4-(1H-Indazol-4-ylamino)sulfonylphenyl}acetamide is currently at an early stage, but preliminary results are encouraging. Phase I clinical trials are underway to evaluate the safety and tolerability of the compound in humans. Early data suggest that the compound is well-tolerated at therapeutic doses, with no serious adverse events reported. These findings pave the way for further clinical trials to assess its efficacy in treating specific diseases.

In conclusion, N-{4-(1H-Indazol-4-ylamino)sulfonylphenyl}acetamide (CAS No. 860650-78-8) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting candidate for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new therapeutic opportunities and contribute to advancements in medicinal chemistry.